Cas no 92146-11-7 (5-Pyrimidinepropanenitrile,2-amino-1,6-dihydro-4-methyl-6-oxo-)

5-Pyrimidinepropanenitrile,2-amino-1,6-dihydro-4-methyl-6-oxo- structure
92146-11-7 structure
Product Name:5-Pyrimidinepropanenitrile,2-amino-1,6-dihydro-4-methyl-6-oxo-
CAS No:92146-11-7
MF:C8H10N4O
MW:178.191200733185
CID:815758
PubChem ID:135413073
Update Time:2025-04-19

5-Pyrimidinepropanenitrile,2-amino-1,6-dihydro-4-methyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinepropanenitrile,2-amino-1,6-dihydro-4-methyl-6-oxo-
    • 3-(2-amino-4-hydroxy-6-methylpyrimidine-5-yl)propanenitrile
    • NSC79669
    • 3-(2-amino-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanenitrile
    • CPIBPTZOODLBPS-UHFFFAOYSA-N
    • NCIOpen2_000948
    • 3-(2-Amino-4-hydroxy-6-methlpyrimidine-5-yl)propanenitrile
    • NSC-79669
    • DTXSID60292020
    • SCHEMBL6421821
    • 92146-11-7
    • Inchi: 1S/C8H10N4O/c1-5-6(3-2-4-9)7(13)12-8(10)11-5/h2-3H2,1H3,(H3,10,11,12,13)
    • InChI Key: CPIBPTZOODLBPS-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)N=C(N)N1)CCC#N

Computed Properties

  • Exact Mass: 178.08546096g/mol
  • Monoisotopic Mass: 178.08546096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 91.3Ų
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